Cas no 60565-88-0 (Bis(4-methylphenyl)iodonium Hexafluorophosphate)

• Product Name: Bis(4-methylphenyl)iodonium Hexafluorophosphate
• CAS No: 60565-88-0
• MF: C₁₄H₁₄F₆IP
• MW: 454.129618167877
• MDL: MFCD06656584
• CID: 57569
• PubChem ID: 329764214
• Update Time: 2025-06-24

Bis(4-methylphenyl)iodonium Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• Iodonium bis(4-methylphenyl)hexafluorophosphate
• Bis(4-methylphenyl)iodonium hexafluorophosphate
• Bis (p-tolyl) iodonium hexafluorophosphate
• bis(4-methylphenyl)-, hexafluorophosphate Iodonium
• Photoinitiator-820
• bis(4-methylphenyl)iodanium,hexafluorophosphate
• 4,4'-dimethyldiphenyl iodonium phosphorushexafluoride
• di(4-methylphenyl)iodonium hexafluorophosphate
• Di-p-tolyliodonium hexafluorophosphate
• ditolyliodonium hexafluorophosphate
• P851
• MFCD06656584
• di-p-tolyliodo-nium hexafluorophosphate
• Bis(4-methylphenyl)iodanium hexafluoridophosphate(1-)
• AS-15555
• A913710
• Iodonium bis(4-methylphenyl) Hexafluorophosphate
• Bis(p-tolyl)iodonium hexafluorophosphate
• NS00054648
• Bis(4-methylphenyl)iodonium hexafluorophosphate, 98%
• 60565-88-0
• dip-tolyliodonium hexafluorophosphate(V)
• AKOS015901839
• bis(4-methylphenyl)iodanium;hexafluorophosphate
• DTXSID10976005
• Bis(4-methylphenyl)iodoniumhexafluorophosphate
• DB-072812
• G78744
• LHLVGWWCRPPKBC-UHFFFAOYSA-N
• toliodium hexafluorophosphate
• Bis(4-methylphenyl)iodonium Hexafluorophosphate

• MDL： MFCD06656584
• Inchi： 1S/C14H14I.F6P/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14;1-7(2,3,4,5)6/h3-10H,1-2H3;/q+1;-1
• InChI Key： LHLVGWWCRPPKBC-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 453.97800
• Monoisotopic Mass: 199.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: White to light yellow crystalline powder
• Melting Point: 169-173°C
• PSA: 13.59000
• LogP: 3.81420

Bis(4-methylphenyl)iodonium Hexafluorophosphate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2926 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S16; S22; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R11; R25; R36/37/38
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Bis(4-methylphenyl)iodonium Hexafluorophosphate

Bis(4-methylphenyl)iodonium Hexafluorophosphate (CAS No 60565-88-0): A Comprehensive Overview

Bis(4-methylphenyl)iodonium Hexafluorophosphate, with the chemical formula C₂₄H₂₀I₂P₆F₂₄, is a compound of significant interest in the field of organometallic chemistry and its applications in pharmaceuticals, materials science, and catalysis. This review aims to provide an in-depth exploration of this compound, focusing on its structure, properties, synthesis, and recent applications, particularly in the context of cutting-edge research.

The compound's name highlights its key structural features: Bis(4-methylphenyl) indicates the presence of two 4-methylphenyl groups (also known as p-tolyl groups), while Hexafluorophosphate denotes the counterion hexafluorophosphate. This unique combination imparts distinct electronic and steric properties that make it a versatile reagent in various chemical transformations.

In terms of its molecular structure, Bis(4-methylphenyl)iodonium Hexafluorophosphate features a central iodine atom coordinated to two bulky 4-methylphenyl groups and counterbalanced by six fluorine atoms attached to a phosphorus atom. This arrangement results in a highly polarized iodine center, which is crucial for its role as a strong electrophile in organic synthesis. The steric bulk provided by the 4-methylphenyl groups enhances the compound's stability and reactivity in certain environments.

The synthesis of Bis(4-methylphenyl)iodonium Hexafluorophosphate typically involves the reaction of iodoarenes with hexafluorophosphoric acid or its derivatives. A common synthetic route includes the iodination of 4-methylbenzene followed by treatment with hexafluorophosphoric acid to form the desired salt. The reaction conditions are carefully controlled to ensure high yield and purity, often requiring anhydrous conditions due to the sensitivity of hexafluorophosphoric acid.

One of the most notable applications of Bis(4-methylphenyl)iodonium Hexafluorophosphate is in catalysis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings. The compound acts as a catalyst or co-catalyst, facilitating the formation of carbon-carbon bonds between aryl halides and boronic acids. Its ability to stabilize reactive intermediates and promote efficient bond formation makes it valuable in pharmaceutical synthesis.

Recent research has also explored the use of Bis(4-methylphenyl)iodonium Hexafluorophosphate in polymer chemistry. The compound's ability to generate reactive species under specific conditions has been leveraged to develop novel polymers with tailored properties. For instance, it has been used to initiate radical polymerization reactions, leading to polymers with enhanced thermal stability and mechanical strength.

The compound's role in medicinal chemistry is another area of active investigation. Its electrophilic nature allows it to participate in various transformations that are essential for drug discovery and development. For example, it has been employed in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The ability to functionalize these compounds efficiently using Bis(4-methylphenyl)iodonium Hexafluorophosphate as a reagent has opened new avenues for designing novel therapeutic agents.

In addition to its synthetic utility, Bis(4-methylphenyl)iodonium Hexafluorophosphate has found applications in materials science. Its unique electronic properties make it suitable for use as a dopant or modifier in organic electronic materials. For instance, it has been incorporated into organic semiconductors to enhance charge transport properties, leading to improved performance in devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

The environmental impact and safety considerations of using Bis(4-methylphenyl)iodonium Hexafluorophosphate are also important aspects that have been studied extensively. While the compound is not classified as hazardous under normal conditions, its handling requires adherence to standard laboratory practices due to its potential reactivity. Research has focused on developing greener synthetic routes and safer alternatives while maintaining or enhancing its catalytic efficiency.

In conclusion, Bis(4-methylphenyl)iodonium Hexafluorophosphate (CAS No 60565-88-0) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, catalysis, polymer chemistry, and materials science. As research continues to uncover new uses for this compound, its importance is likely to grow further, contributing significantly to advancements in chemical science and technology.